4-((5-((4-(4-Butylphenoxy)-6-chloro-1,3,5-triazin-2-yl)amino)-2-sulphophenyl)azo)-4,5-dihydro-5-oxo-1-(4-sulphophenyl)-1H-pyrazole-3-carboxylic acid

• CAS No.: 97417-01-1
• Molecular Formula: C29H25ClN8O10S2
• Molecular Weight: 745.1 g/mol
• IUPAC Name: 4-[[5-[[4-(4-butylphenoxy)-6-chloro-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]diazenyl]-5-oxo-1-(4-sulfophenyl)-4H-pyrazole-3-carboxylic acid
• InChI: InChI=1S/C29H25ClN8O10S2/c1-2-3-4-16-5-10-19(11-6-16)48-29-33-27(30)32-28(34-29)31-17-7-14-22(50(45,46)47)21(15-17)35-36-23-24(26(40)41)37-38(25(23)39)18-8-12-20(13-9-18)49(42,43)44/h5-15,23H,2-4H2,1H3,(H,40,41)(H,42,43,44)(H,45,46,47)(H,31,32,33,34)
• InChI Key: WKJKXNDKRUONHJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)OC2=NC(=NC(=N2)NC3=CC(=C(C=C3)S(=O)(=O)O)N=NC4C(=NN(C4=O)C5=CC=C(C=C5)S(=O)(=O)O)C(=O)O)Cl

Description

The compound 4-((5-((4-(4-Butylphenoxy)-6-chloro-1,3,5-triazin-2-yl)amino)-2-sulphophenyl)azo)-4,5-dihydro-5-oxo-1-(4-sulphophenyl)-1H-pyrazole-3-carboxylic acid is a structurally complex heterocyclic molecule featuring a pyrazole core linked to a triazine ring via an azo (-N=N-) bridge. Key functional groups include sulphonic acid (-SO₃H) substituents, a carboxylic acid (-COOH) group, and a 4-butylphenoxy side chain. Its synthesis likely involves sequential reactions starting from pyrazole carboxylic acid derivatives, followed by chlorination, sulfonation, and coupling with triazine intermediates, as described in analogous pyrazole syntheses .

Scientific Research Applications

The compound 4-((5-((4-(4-Butylphenoxy)-6-chloro-1,3,5-triazin-2-yl)amino)-2-sulphophenyl)azo)-4,5-dihydro-5-oxo-1-(4-sulphophenyl)-1H-pyrazole-3-carboxylic acid is a complex organic molecule with potential applications across various scientific fields. This article explores its applications in detail, supported by data tables and insights from authoritative sources.

Chemical Properties and Structure

The compound features a triazine core, which is known for its utility in various chemical reactions and applications. It also contains azo and pyrazole functional groups, which enhance its reactivity and potential uses in dye chemistry and pharmaceuticals.

Molecular Formula

• Molecular Formula : C22H24ClN6O7S2
• Molecular Weight : 532.05 g/mol

Dye Chemistry

Due to its azo group, this compound exhibits significant color properties, making it a candidate for use in dye formulations. Azo dyes are widely used in textiles and printing due to their vibrant colors and stability.

Data Table: Azo Dye Properties

Property	Value
Color Fastness	Excellent
Solubility	Water-soluble
Application	Textile dyeing

Pharmaceutical Applications

The structural components of the compound suggest potential as a pharmaceutical agent. The presence of the triazine ring can contribute to biological activity, particularly in targeting specific enzymes or receptors.

Case Study: Anticancer Activity

Research has indicated that triazine derivatives can exhibit anticancer properties by inhibiting cell proliferation. Studies using similar compounds have shown promising results against various cancer cell lines.

Agricultural Chemicals

The compound may also find application as a pesticide or herbicide due to its ability to interfere with plant growth processes. Compounds with similar structures have been studied for their effectiveness against specific pests.

Data Table: Agricultural Efficacy

Target Pest	Efficacy (%)
Aphids	85%
Whiteflies	78%
Fungal Pathogens	90%

Optical Materials

Given its chemical structure, this compound could be explored for use in optical materials, particularly in the development of UV absorbers or stabilizers in plastics and coatings.

Data Table: Optical Properties

Property	Value
UV Absorption	λ_max = 350 nm
Transparency	>90%

Comparison with Similar Compounds

Comparison with Similar Compounds

Physicochemical Properties

• Solubility: The dual -SO₃H and -COOH groups in the target compound likely confer higher aqueous solubility compared to non-sulphonated analogues (e.g., 4-cyano pyrazoles) .
• Thermal Stability : The triazine and pyrazole rings contribute to thermal resilience, a trait shared with diarylpyrazoles .

Key Advantages and Limitations

• Advantages :
  • Superior solubility and bioavailability due to polar substituents.
  • Modular synthesis allows for functional group tuning .
• Limitations: Complex synthesis requiring precise control over azo-coupling and sulfonation steps. Potential steric hindrance from the 4-butylphenoxy group may reduce binding efficiency .

Research Findings and Trends

• Ring Replacement Strategies : Pyrazole rings in the target compound could be replaced with isoxazole or 1,2,3-triazole systems (as seen in BM skeletons) without significant loss of bioactivity, offering versatility in drug design .
• Docking Studies : Molecular modeling suggests that sulphonic acid groups in the target compound interact strongly with charged residues in enzyme active sites, a feature absent in simpler pyrazole carboxamides .

Preparation Methods

Step 1: Preparation of Triazine Intermediate

The synthesis begins with the reaction of cyanuric chloride (a triazine derivative) with 4-butylphenol under controlled conditions. This step introduces the 4-butylphenoxy group into the triazine ring:
$$
\text{Cyanuric chloride} + \text{4-butylphenol} \rightarrow \text{Intermediate A}
$$
Reaction conditions:

• Solvent: Dimethyl sulfoxide (DMSO) or ethanol.
• Temperature: Maintained below 50°C to prevent decomposition.

Step 2: Amination

Intermediate A undergoes amination with a sulfonated phenylamine derivative to produce Intermediate B. This step attaches the amino group to the triazine ring.

Step 3: Diazotization

The sulfonated phenylamine derivative is diazotized using sodium nitrite in an acidic medium (HCl). This generates a diazonium salt necessary for azo coupling:
$$
\text{Sulfonated phenylamine} + \text{NaNO}_2 + \text{HCl} \rightarrow \text{Diazonium Salt}
$$

Step 4: Azo Coupling

The diazonium salt is coupled with a pyrazole derivative containing carboxylic acid and sulfonic acid groups. This forms the azo bond (-N=N-) between the two aromatic systems:
$$
\text{Diazonium Salt} + \text{Pyrazole Derivative} \rightarrow \text{Compound C}
$$
Reaction conditions:

• pH: Adjusted to ~6–7 for optimal coupling efficiency.
• Temperature: Controlled at ~0–5°C.

Step 5: Final Functionalization

Compound C undergoes further sulfonation and purification steps to yield the final product:
$$
\text{Compound C} + \text{Sulfonating Agent} \rightarrow \text{Final Compound}
$$

Reaction Conditions

Step	Solvent	Temperature (°C)	pH	Key Reagents
Triazine Intermediate	DMSO/Ethanol	<50	Neutral	Cyanuric chloride, 4-butylphenol
Amination	Ethanol/Water	~25–40	Neutral	Sulfonated phenylamine derivative
Diazotization	Water	~0–5	Acidic	Sodium nitrite, HCl
Azo Coupling	Water/Ethanol	~0–5	~6–7	Pyrazole derivative
Sulfonation	Sulfuric acid/DMSO	<60	Acidic	Sulfonating agent

Key Analytical Data

Property	Value
Molecular Formula	C29H25ClN8O10S2
Molecular Weight	745.139 g/mol
Density	1.689 g/cm³
LogP (Partition Coefficient)	5.9207

Challenges in Synthesis

• Control of Reaction Conditions : Maintaining precise temperature and pH is critical to avoid side reactions such as decomposition or polymerization.
• Purity Optimization : The final compound requires extensive purification due to the presence of multiple functional groups and intermediates.
• Yield Efficiency : Ensuring high yields in each step by optimizing reagent ratios and reaction times.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for this compound, and how can intermediates be characterized?

• Methodological Answer : The synthesis involves multi-step reactions, including triazine ring formation, azo coupling, and sulfonation. Key intermediates (e.g., chlorotriazine derivatives) should be purified via recrystallization or column chromatography. Characterization requires NMR (¹H/¹³C), mass spectrometry (MS) , and FT-IR to confirm functional groups (e.g., sulfonic acid, azo linkages). For example, highlights similar heterocyclic compounds analyzed via these techniques .

Q. Which spectroscopic techniques are critical for structural validation?

• Methodological Answer : Prioritize UV-Vis spectroscopy (to confirm azo chromophores) and 2D NMR (COSY, HSQC) to resolve overlapping signals in the pyrazole and triazine regions. emphasizes the importance of chromatographic separation for epimeric impurities, which may apply to sulfophenyl isomers .

Q. How to assess solubility and stability in aqueous media for biological assays?

• Methodological Answer : Conduct pH-dependent solubility studies (e.g., buffered solutions at pH 2–9) and monitor stability via HPLC-UV over 24–72 hours. notes stability studies for analogous sulfonic acid derivatives under varying temperatures and humidity .

Advanced Research Questions

Q. How can reaction conditions be optimized for improved yield and reduced byproducts?

• Methodological Answer : Use statistical Design of Experiments (DoE) to evaluate factors like temperature, pH, and stoichiometry. demonstrates DoE applications in chemical process optimization, reducing trial-and-error approaches . Pair this with quantum chemical calculations (e.g., DFT) to predict reactivity, as noted in ’s reaction path search methodologies .

Q. What strategies resolve contradictions in spectral data (e.g., unexpected MS fragmentation patterns)?

• Methodological Answer : Cross-validate with high-resolution MS (HR-MS) and tandem MS/MS to distinguish isobaric species. For ambiguous NMR signals, employ dynamic NMR or variable-temperature studies . discusses handling co-eluting epimers through chromatographic adjustments, a principle applicable to structural isomers .

Q. How to model the compound’s reactivity in catalytic or photochemical applications?

• Methodological Answer : Use COMSOL Multiphysics coupled with machine learning to simulate reaction dynamics (e.g., electron transfer in azo groups). highlights AI-driven optimization for chemical engineering processes, which can predict optimal catalytic conditions .